1-(4-(3-(4-ethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-3,3-dimethylbutan-1-one

• IUPAC Name: 1-[4-[3-(4-ethoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-3,3-dimethylbutan-1-one
• InChI: InChI=1S/C22H29N7O2/c1-5-31-17-8-6-16(7-9-17)29-21-19(25-26-29)20(23-15-24-21)28-12-10-27(11-13-28)18(30)14-22(2,3)4/h6-9,15H,5,10-14H2,1-4H3
• InChI Key: REUYFCFAIWVUFI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C3=C(C(=NC=N3)N4CCN(CC4)C(=O)CC(C)(C)C)N=N2
• Molecular Formula: C22H29N7O2
• Molecular Weight: 423.5 g/mol

Description

This compound is a derivative of [1,2,3]triazolo[4,5-d]pyrimidine. It’s a type of small molecule that has been studied for its potential anti-cancer effects. The compound is part of a class of molecules that have shown promise in inhibiting the growth of certain types of cancer cells.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Research has led to the synthesis of novel triazole derivatives, which have shown antimicrobial activities. For instance, the synthesis of compounds related to the given chemical structure has been performed, leading to the discovery of some compounds possessing good to moderate activities against test microorganisms (H. Bektaş et al., 2007).

Potential Antihypertensive Agents

A series of triazolopyrimidines bearing morpholine, piperidine, or piperazine moieties have been synthesized, with some compounds demonstrating promising antihypertensive activity in both in vitro and in vivo settings (S. M. Bayomi et al., 1999).

Antagonist Activity of Bicyclic Derivatives

A study on bicyclic 1,2,4-triazol-3(2H)-one and 1,3,5-triazine-2,4(3H)-dione derivatives showed promising 5-HT2 antagonist activity. This indicates the potential of these structures in neurological research and therapy (Y. Watanabe et al., 1992).

Anti-Inflammatory and Analgesic Agents

Derivatives of benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines have been synthesized from visnaginone and khellinone, showing significant COX-2 inhibitory activity along with analgesic and anti-inflammatory activities. This research opens new avenues for the development of anti-inflammatory drugs (A. Abu‐Hashem et al., 2020).

Antimicrobial Potential of Heterocycles

The synthesis of new heterocycles incorporating a thiophene moiety has been explored, with some compounds showing higher antimicrobial activity than standard drugs against specific microbial strains. This highlights the potential of these compounds in addressing resistant microbial infections (Y. Mabkhot et al., 2016).

Future Directions

The future directions for research on this compound could involve further exploration of its potential anti-cancer effects. This could include more detailed studies on its mechanism of action, as well as investigations into its safety and efficacy in preclinical and clinical trials.